Cas no 567-47-5 (1-Naphthalenesulfonicacid, 2-hydroxy-)

• Product Name: 1-Naphthalenesulfonicacid, 2-hydroxy-
• CAS No: 567-47-5
• MF: C₁₀H₈O₄S
• MW: 224.233121871948
• CID: 369364
• PubChem ID: 11278
• Update Time: 2025-04-19

1-Naphthalenesulfonicacid, 2-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonicacid, 2-hydroxy-
• 2-HYDROXY-1-NAPHTHALENESULFONIC ACID
• OXY TOBIAS ACID
• 2-Naphthol-1-sulfonic acid
• b-Naphtholsulfonic acid
• Oxy-Tobias acid
• Stebbins acid
• Kyselina 2-naftol-1-sulfonova [Czech]
• Kyselina 2-naftol-1-sulfonova
• DTXSID60205256
• 4-11-00-00621 (Beilstein Handbook Reference)
• 567-47-5
• ss-Naphtholsulfosaure
• 2-HYDROXY-1-NAPHTHALENESULFONICACID
• SGBQUMZTGSQNAO-UHFFFAOYSA-N
• 2-hydroxynaphthalene-1-sulfonic acid
• BRN 2214795
• SCHEMBL564094
• 1-NAPHTHALENESULFONIC ACID, 2-HYDROXY-
• 2-hydroxynaphthalenesulfonic acid
• beta-Naphtholsulfonic acid

• Inchi： 1S/C10H8O4S/c11-9-6-5-7-3-1-2-4-8(7)10(9)15(12,13)14/h1-6,11H,(H,12,13,14)
• InChI Key： SGBQUMZTGSQNAO-UHFFFAOYSA-N
• SMILES： S(C1C(=CC=C2C=CC=CC=12)O)(=O)(=O)O

Computed Properties

• Exact Mass: 224.01434
• Monoisotopic Mass: 224.014329
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83
• XLogP3: 2.1

Experimental Properties

• Density: 1.4643 (rough estimate)
• Boiling Point: 335.63°C (rough estimate)
• Flash Point: °C
• Refractive Index: 1.5400 (estimate)
• PSA: 74.6